2-bromo-N-(2,4-difluorophenyl)benzamide
Overview
Description
2-bromo-N-(2,4-difluorophenyl)benzamide is a chemical compound with the molecular formula C13H8BrF2NO and a molecular weight of 312.11 . It is a compound that has been used in various research and development applications .
Molecular Structure Analysis
The InChI code for 2-bromo-N-(2,4-difluorophenyl)benzamide is 1S/C13H8BrF2NO/c14-10-4-2-1-3-9(10)13(18)17-12-6-5-8(15)7-11(12)16/h1-7H,(H,17,18) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 293.5±40.0 °C and a predicted density of 1.617±0.06 g/cm3 . Its pKa is predicted to be 10.65±0.70 . The melting point is reported to be between 110-113°C .Scientific Research Applications
Crystal Structure and Theoretical Studies
2-bromo-N-(2,4-difluorobenzyl)benzamide is characterized by various spectroscopic methods and X-ray diffraction analysis, revealing insights into its crystal structure and molecular interactions. This compound is important for synthesizing phenanthridinone and other related compounds (Polo et al., 2019).
Antipathogenic Activity
Thiourea derivatives, including those with a 2-bromo-N-(2,4-difluorophenyl)benzamide moiety, demonstrate significant antipathogenic activity. These derivatives show potential as antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Antidopaminergic Properties
Compounds structurally related to 2-bromo-N-(2,4-difluorophenyl)benzamide have been studied for their antidopaminergic properties, useful in developing antipsychotic agents (Högberg et al., 1990).
Antifungal Activity
Derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide, structurally similar to 2-bromo-N-(2,4-difluorophenyl)benzamide, exhibit antifungal activity against various fungi and yeasts. This highlights its potential in developing antifungal agents (Ienascu et al., 2018).
Metal Complexes Synthesis
Research on 4-Bromo-N-(di-R-carbamothioyl)benzamide ligands, related to 2-bromo-N-(2,4-difluorophenyl)benzamide, and their metal complexes, provides insights into their synthesis and characterization. This has implications for their use in coordination chemistry (Binzet et al., 2009).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound forms intermolecular hydrogen bonds, linking molecules into 1d chains . This could potentially influence its interaction with biological targets.
Pharmacokinetics
Some physical and chemical properties of the compound have been reported . It has a molecular weight of 312.11, a density of 1.617 g/cm3, and a boiling point of 293.5ºC at 760 mmHg . These properties could potentially influence the compound’s bioavailability and pharmacokinetics.
properties
IUPAC Name |
2-bromo-N-(2,4-difluorophenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrF2NO/c14-10-4-2-1-3-9(10)13(18)17-12-6-5-8(15)7-11(12)16/h1-7H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNTCTLADWQYDDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20354395 |
Source
|
| Record name | 2-bromo-N-(2,4-difluorophenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-(2,4-difluorophenyl)benzamide | |
CAS RN |
314025-94-0 |
Source
|
| Record name | 2-bromo-N-(2,4-difluorophenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20354395 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-[2-(Dodecyloxy)ethoxy]ethoxy]ethyl dihydrogen phosphate](/img/structure/B1593729.png)
![[1,1'-Biphenyl]-3,4'-dicarboxylic acid, dimethyl ester](/img/structure/B1593731.png)
![2-[4-(1,1-Dimethylpropyl)benzoyl]benzoic acid](/img/structure/B1593740.png)
![Carboxymethyldimethyl-3-[[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)sulphonyl]amino]propylammonium hydroxide](/img/structure/B1593743.png)
